2-Amino-10-methyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one

• IUPAC Name: 8-amino-5-methylbenzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C14H12N2O2/c1-16-11-4-2-3-5-13(11)18-12-7-6-9(15)8-10(12)14(16)17/h2-8H,15H2,1H3
• InChI Key: SOZVMXIKFABVBR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)N
• Molecular Formula: C14H12N2O2
• DSSTOX Substance ID: DTXSID00179467
• Molecular Weight: 240.26 g/mol
• CAS RN: 23474-62-6, 2474-62-6

Description

2-Amino-10-methyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one, otherwise known as AMDO, is an organic compound that has been the subject of extensive research in recent years. AMDO has a wide range of applications, from being used as a pharmaceutical agent to being used as a biomarker for various diseases.

Scientific Research Applications

Molecular Synthesis and Conjugation

2-Amino-10-methyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one and its derivatives are pivotal in the synthesis of complex molecular structures. A significant application is the expeditious synthesis of highly functionalized dibenz[b,f][1,4]oxazepin-11(10H)-ones. These compounds, through microwave-assisted one-pot reactions and intramolecular O-arylation, have been conjugated with 2-oxindole, linked through a C-N single bond, resulting in novel conjugates of dibenz[b,f][1,4]oxazepin-11(10H)-ones. Such methodologies underscore the potential of these compounds in diversifying molecular structures, which is crucial in the development of pharmacological agents and materials science (Xing, Wu, Luo, & Dai, 2006).

Synthetic Efficiency and Heterocyclic Structures

The compound plays a role in the efficient synthesis of dibenz[b,f][1,4]oxazepin-11(10H)-one and related structures. Techniques such as tandem reduction-lactamization sequences and nucleophilic aromatic substitution have been employed to synthesize these heterocyclic structures with high yields. This highlights its importance in the synthesis of complex heterocyclic compounds, which are often key structures in bioactive molecules (Bunce & Schammerhorn, 2006).

Novel Molecular Entity Generation

The compound is instrumental in generating novel molecular entities, crucial for drug discovery and materials science. The integration of the compound in Ugi four-component reactions (U-4CR) followed by post-Ugi transformations, especially under microwave-assisted conditions, illustrates its role in generating molecular diversity efficiently, adhering to green chemistry principles. Such processes highlight the compound's potential in the rapid and sustainable generation of novel molecular frameworks (Luo, Wu, & Dai, 2014).

Chemical Reactivity and Drug Analogs

2-Amino-10-methyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one derivatives have been studied for their reactivity with various nucleophiles, resulting in mono- or bis-substitution products. This reactivity pattern is instrumental in synthesizing analogs of known drugs, like antidepressants, demonstrating the compound's versatility in medicinal chemistry and its potential in the development of therapeutic agents (Samet et al., 2005).